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Compound of Interest

Compound Name: Methoxyallene

Cat. No.: B081269 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methoxyallene (CH₃OCH=C=CH₂) is a highly reactive and flammable organic compound

utilized as a versatile building block in various chemical syntheses. Its unique allenic structure

makes it a valuable reagent in the pharmaceutical and chemical industries for constructing

complex molecular architectures. However, its high reactivity and volatility necessitate stringent

safety and handling protocols to mitigate potential hazards. This guide provides an in-depth

overview of the safety precautions, handling procedures, and emergency responses associated

with methoxyallene, tailored for laboratory and drug development settings.

Hazard Identification and Classification
Methoxyallene is classified as a highly flammable liquid and requires careful handling to

prevent ignition and exposure.

GHS Classification:

Flammable Liquids: Category 2[1][2]

Signal Word: Danger[1][2]

Hazard Statements:
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H225: Highly flammable liquid and vapor[1]

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.

No smoking.[1]

P233: Keep container tightly closed.

P240: Ground/bond container and receiving equipment.

P241: Use explosion-proof electrical/ventilating/lighting equipment.

P242: Use only non-sparking tools.

P243: Take precautionary measures against static discharge.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.

P370+P378: In case of fire: Use dry chemical, carbon dioxide, or foam to extinguish.

P403+P235: Store in a well-ventilated place. Keep cool.

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.

Physical and Chemical Properties
A summary of the key physical and chemical properties of methoxyallene is provided in the

table below. This data is crucial for understanding its behavior and for designing safe

experimental and storage conditions.
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Property Value Reference

Molecular Formula C₄H₆O [2]

Molecular Weight 70.09 g/mol [2]

Appearance Liquid [1][3]

Boiling Point Not available

Density 0.832 g/mL at 25 °C [1][3]

Flash Point -28.9 °C (-20.0 °F) [1]

Refractive Index n20/D 1.429 [1][3]

Storage Temperature 2-8°C [1][3]

Reactivity and Incompatibility
While specific studies on the hazardous reactivity of methoxyallene are not readily available,

its structure as a strained allene and an ether suggests several potential incompatibilities. As a

general precaution for ethers, methoxyallene should be considered susceptible to peroxide

formation upon exposure to air and light, which can lead to explosive decomposition.

Incompatible Materials:

Strong Oxidizing Agents: May react violently, leading to fire or explosion.

Acids and Bases: May catalyze polymerization or decomposition.

Air and Light: Potential for peroxide formation.

Hazardous Decomposition Products:

Upon combustion, methoxyallene is expected to produce carbon monoxide and carbon

dioxide. Incomplete combustion may lead to the formation of other toxic and irritating fumes.

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is mandatory when handling

methoxyallene to prevent skin and eye contact, and inhalation of vapors.

PPE Type Specification Purpose

Eye Protection
Chemical safety goggles or a

face shield.
Protects eyes from splashes.

Hand Protection
Solvent-resistant gloves (e.g.,

nitrile rubber).
Prevents skin contact.

Skin and Body Protection
Flame-retardant lab coat and

closed-toe shoes.

Protects skin from accidental

splashes and provides a

barrier in case of fire.

Respiratory Protection

Use in a well-ventilated area,

such as a fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.

Minimizes inhalation of

flammable and potentially

harmful vapors.

Handling and Storage Procedures
Adherence to strict handling and storage protocols is essential for the safe use of

methoxyallene.

Handling
All operations involving methoxyallene should be conducted in a well-ventilated chemical

fume hood.[4]

Use non-sparking tools and explosion-proof equipment.[5]

Ground and bond all containers and transfer equipment to prevent static discharge.[4][5]

Keep containers tightly closed when not in use.

Avoid contact with heat, sparks, open flames, and other ignition sources.[4][6]
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Minimize the quantity of methoxyallene stored in the immediate work area.[7]

Storage
Store in a tightly sealed, original container in a cool, dry, and well-ventilated area designated

for flammable liquids.[8]

The recommended storage temperature is 2-8°C.[1][3]

Store away from incompatible materials, particularly oxidizing agents.[8]

Protect from direct sunlight and other sources of heat or ignition.

Containers should be regularly inspected for any signs of damage or leaks.

Emergency Procedures
Spill Response
A logical workflow for responding to a methoxyallene spill is outlined below.
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Spill Occurs

Evacuate immediate area
Alert others

Immediate Action

Eliminate all ignition sources
(flames, sparks, hot surfaces)

Ensure adequate ventilation
(fume hood ON)

Don appropriate PPE
(gloves, goggles, respirator if needed)

Preparation

Contain spill with absorbent material
(vermiculite, sand, or commercial sorbent)

Containment & Cleanup

Carefully collect absorbed material
using non-sparking tools

Place in a sealed, labeled container
for hazardous waste disposal

Decontaminate spill area
with soap and water

Report the incident to EH&S

Final Steps

Click to download full resolution via product page

Caption: Workflow for Methoxyallene Spill Response.
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Fire Fighting Measures
Suitable Extinguishing Media: Dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam.

[8] Water spray can be used to cool fire-exposed containers, but it may be ineffective at

extinguishing the fire itself.[9]

Unsuitable Extinguishing Media: Do not use a direct stream of water, as it may spread the

flammable liquid.

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back.[6] Containers may explode when heated.

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and

full protective gear.

The P.A.S.S. method for using a fire extinguisher is a critical experimental protocol in the event

of a fire.
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PULL the pin AIM at the base of the fireStep 1 SQUEEZE the handleStep 2 SWEEP from side to sideStep 3

Test Compound: Methoxyallene

In Vitro Screening
(e.g., Ames Test for Mutagenicity)

Acute Toxicity Studies
(Oral, Dermal, Inhalation)

Safety Pharmacology
(Cardiovascular, Respiratory, CNS)

Dose Range-Finding Studies

Repeat-Dose Toxicity Studies
(Sub-acute, Sub-chronic)

Risk Assessment & Safe Exposure Limits

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b081269#safety-and-handling-precautions-for-
methoxyallene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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